![molecular formula C20H20N2O4 B8642604 2-[2,6-Di(propan-2-yl)phenyl]-5-nitro-1H-isoindole-1,3(2H)-dione CAS No. 100823-00-5](/img/structure/B8642604.png)
2-[2,6-Di(propan-2-yl)phenyl]-5-nitro-1H-isoindole-1,3(2H)-dione
Cat. No. B8642604
M. Wt: 352.4 g/mol
InChI Key: RLDVEPIZIKRKPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06515129B1
Procedure details
0.386 g of anhydride obtained by dehydrating 3-nitrophthalic acid at a temperature of about 220° C., and 0.354 g of 2,6-diisopropylaniline were mixed, and reacted at a temperature of 180° C. for 4 hours. After the reaction was finished, the reaction mixture was dissolved in ethyl acetate, dried over anhydrous magnesium sulfate and subjected to filtration. The filtrate was concentrated and dried and solidified. Then, it was recrystallized by using a mixture of hexane and ethyl acetate, to obtain 0.320 g (yield 45%) of the specified compound.
Name
Yield
45%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:12]=[CH:11][CH:10]=[C:6]([C:7]([OH:9])=O)[C:5]=1C(O)=O)([O-:3])=[O:2].[CH:16]([C:19]1[CH:25]=[CH:24][CH:23]=[C:22]([CH:26]([CH3:28])[CH3:27])[C:20]=1[NH2:21])([CH3:18])[CH3:17].[C:29](OCC)(=[O:31])C>>[CH:26]([C:22]1[CH:23]=[CH:24][CH:25]=[C:19]([CH:16]([CH3:18])[CH3:17])[C:20]=1[N:21]1[C:7](=[O:9])[C:6]2=[CH:5][C:4]([N+:1]([O-:3])=[O:2])=[CH:12][CH:11]=[C:10]2[C:29]1=[O:31])([CH3:28])[CH3:27]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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|
Smiles
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[N+](=O)([O-])C1=C(C(C(=O)O)=CC=C1)C(=O)O
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Step Two
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Name
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|
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Quantity
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0.354 g
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Type
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reactant
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Smiles
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C(C)(C)C1=C(N)C(=CC=C1)C(C)C
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
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C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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were mixed
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CUSTOM
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Type
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CUSTOM
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|
Details
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reacted at a temperature of 180° C. for 4 hours
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|
Duration
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4 h
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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subjected to filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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Then, it was recrystallized
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ADDITION
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Type
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ADDITION
|
|
Details
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a mixture of hexane and ethyl acetate
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
C(C)(C)C1=C(C(=CC=C1)C(C)C)N1C(C=2C(C1=O)=CC(=CC2)[N+](=O)[O-])=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.32 g | |
| YIELD: PERCENTYIELD | 45% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
